Cas no 2229627-98-7 (1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine
• CAS No: 2229627-98-7
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5805529
• PubChem ID: 165676990
• Update Time: 2025-06-11

1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine
• EN300-1738702
• 2229627-98-7

• Inchi： 1S/C13H17N/c1-14-13(6-7-13)12-8-10-4-2-3-5-11(10)9-12/h2-5,12,14H,6-9H2,1H3
• InChI Key： ZGKUYLZIBAMSMQ-UHFFFAOYSA-N
• SMILES： N(C)C1(C2CC3C=CC=CC=3C2)CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine

Recent Advances in the Study of 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine (CAS: 2229627-98-7)

The compound 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine (CAS: 2229627-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's interaction with neurotransmitter systems. Preliminary research indicates that 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine may act as a modulator of serotonin and dopamine receptors, suggesting its potential utility in treating neurological and psychiatric disorders. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) targeting drugs. These findings have spurred further investigations into its efficacy and safety profiles.

Another significant aspect of recent research involves the compound's synthetic pathways and structural optimization. Researchers have explored various synthetic routes to improve yield and purity, with a focus on scalable and cost-effective methods. Additionally, structural analogs of 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine have been synthesized to evaluate structure-activity relationships (SAR), providing valuable insights into the molecular determinants of its biological activity. These efforts aim to enhance the compound's therapeutic index and reduce potential side effects.

Recent preclinical studies have also highlighted the compound's potential in oncology. Investigations into its anti-proliferative effects on cancer cell lines have shown encouraging results, particularly in models of glioblastoma and breast cancer. Mechanistic studies suggest that the compound may induce apoptosis and inhibit angiogenesis, although further research is needed to fully understand its mode of action. These findings position 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine as a candidate for future anticancer drug development.

In conclusion, the growing body of research on 1-(2,3-dihydro-1H-inden-2-yl)-N-methylcyclopropan-1-amine (CAS: 2229627-98-7) underscores its multifaceted potential in drug discovery and development. Its unique pharmacological profile, combined with ongoing advancements in synthetic chemistry and preclinical evaluation, makes it a compelling subject for future studies. Continued exploration of its therapeutic applications and mechanistic insights will be crucial for translating these findings into clinical benefits.